Cas no 957062-59-8 (4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid)

• Product Name: 4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
• CAS No: 957062-59-8
• MF: C₁₂H₉BFNO₅
• MW: 277.012966871262
• MDL: MFCD09800895
• CID: 802742
• PubChem ID: 45933774
• Update Time: 2025-04-19

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid
• [4-(4-fluoro-2-nitrophenoxy)phenyl]boronic acid
• 4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
• Boronic acid,B-[4-(4-fluoro-2-nitrophenoxy)phenyl]-
• SCHEMBL2559852
• CS-0174604
• AKOS015853538
• (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronicacid
• 4-Boronophenyl 4-fluoro-2-nitrophenyl ether
• MFCD09800895
• BS-29873
• 4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid
• DTXSID70672915
• 957062-59-8

• MDL： MFCD09800895
• Inchi： 1S/C12H9BFNO5/c14-9-3-6-12(11(7-9)15(18)19)20-10-4-1-8(2-5-10)13(16)17/h1-7,16-17H
• InChI Key： SAOPFWUHFIYTSV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 277.05600
• Monoisotopic Mass: 277.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 432.7±55.0 °C at 760 mmHg
• Flash Point: 215.5±31.5 °C
• PSA: 95.51000
• LogP: 1.72920
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers